Cas no 139079-42-8 ((-)-Heraclenol)

(-)-Heraclenol structure

Product Name:(-)-Heraclenol

CAS No:139079-42-8

Molecular Formula:C₁₆H₁₆O₆

Molecular Weight:304.29464

CID:1080582

PubChem ID:40429858

(-)-Heraclenol Properties

Names and Identifiers

- (-)-Heraclenol
- [ "" ]
- FOINLJRVEBYARJ-NSHDSACASA-N
- 139079-42-8
- CS-0016077
- HY-N0944
- AKOS040761830
- FS-6892
- E80571
- 9-[(2S)-2,3-dihydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
- DA-48559
- +Expand
- InChIKey： FOINLJRVEBYARJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H16O6/c1-16(2,19)11(17)8-21-15-13-10(5-6-20-13)7-9-3-4-12(18)22-14(9)15/h3-7,11,17,19H,8H2,1-2H3
- SMILES： CC(C)(C(COc1c2c(ccc(=O)o2)cc3c1occ3)O)O

Computed Properties

Exact Mass: 304.09500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 304.095
Heavy Atom Count: 22
Complexity: 460
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 89.1A^2

Experimental Properties

LogP: 2.04980
PSA: 93.04000
Boiling Point: 544.3±50.0 °C at 760 mmHg
Melting Point: 117-118°C
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: 283.0±30.1 °C
Solubility: Very slightly soluble (0.37 g/l) (25 º C),
Color/Form: Powder
Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),

(-)-Heraclenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00A0GO-5mg	7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2,3-dihydroxy-3-methylbutoxy)-,(S)-	139079-42-8	98%	5mg	$226.00	2024-06-21
A2B Chem LLC	AE66360-5mg	(-)-Heraclenol	139079-42-8	98.0%	5mg	$177.00	2024-04-20
Aaron	AR00A0P0-5mg	7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2,3-dihydroxy-3-methylbutoxy)-,(S)-	139079-42-8	98%	5mg	$282.00
Ambeed	A619313-5mg	(-)-Heraclenol	139079-42-8	98+%	5mg	$160.0
Chengdu Biopurify Phytochemicals Ltd	SBP03452-5mg	(-)-Heraclenol	139079-42-8	98%	5mg	$260	2023-09-20
MedChemExpress	HY-N0944-1mg	(-)-Heraclenol	139079-42-8		1mg	￥600	2024-07-21
TargetMol Chemicals	TN4202-5 mg	(-)-Heraclenol	139079-42-8	98%	5mg	￥ 950
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H58640-5 mg	(-)-Heraclenol	139079-42-8		5mg	¥2880.0	2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4202-1 mg	(-)-Heraclenol	139079-42-8		1mg	￥1475.00	2022-04-26

(-)-Heraclenol Suppliers

NAN JING PU YI Biotechnology Co., Ltd.

Audited Supplier

(CAS:139079-42-8)

MR./MRS.:LIU JING LI

Phone:13851506462

Email:927565933@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:139079-42-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:139079-42-8)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

(-)-Heraclenol Related Literature

1. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
2. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
3. XX.—On acetoxybenzamic acid, an isomer of hippuric acid

Q. J. Chem. Soc., 1861,13, 235-248
4. Inside back cover

Green Chem., 2020,22, 4377-4377
5. Study of a magnetic-cooling material Gd(OH)CO3†

Yan-Cong Chen,Lei Qin,Zhao-Sha Meng,Ding-Feng Yang,Chao Wu,Zhendong Fu,Yan-Zhen Zheng,Jun-Liang Liu,Róbert Tarasenko,Martin Orendáč,Jan Prokleška,Vladimír Sechovský,Ming-Liang Tong J. Mater. Chem. A, 2014,2, 9851-9858
6. Subtle backbone modifications control the interpenetration of dibenzosuberone-based coordination cages†

Thorben R. Schulte,Marcel Krick,Carmen I. Asche,Sabrina Freye,Guido H. Clever RSC Adv., 2014,4, 29724-29728
7. Air

Annu. Rep. Anal. At. Spectrosc., 1983,13, 196-203
8. Curcumin-loaded metal oxide aerogels: supercritical drying and stability†

Wael Hamd,Digambara Patra,Houssam El-Rassy RSC Adv., 2021,11, 34479-34486
9. Front cover

Soft Matter, 2022,18, 4495-4496
10. Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094

Related Categories

Natural Products and Extracts Plant Extracts Plant based Decatropis bicolor

139079-42-8 ((-)-Heraclenol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:139079-42-8)(-)-Heraclenol

Purity:99%/99%

Quantity:5mg/10mg

Price($):188.0/301.0